2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H17N5O3S/c1-26-15-7-4-6-14(12-15)20-17(25)13-28-19-22-21-18(16-8-5-11-27-16)24(19)23-9-2-3-10-23/h2-12H,13H2,1H3,(H,20,25)
• InChI Key: SQLHFJGTJJEJOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CO4
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol

Description

The compound contains several functional groups and heterocyclic rings, including a furan ring, a pyrrole ring, a triazole ring, and a sulfanyl group. These groups are common in many biologically active compounds.

Molecular Structure Analysis

The compound’s structure suggests it could exhibit interesting chemical properties. The presence of multiple heterocyclic rings could allow for pi-pi stacking interactions, and the various functional groups could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich heterocycles and the various functional groups. For example, the sulfanyl group could potentially be oxidized, and the nitrogen in the triazole ring could act as a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of polar functional groups and heterocycles would likely make it soluble in polar solvents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been known to interact with a broad range of targets, including enzymes, receptors, and ion channels .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature . Similar compounds have been shown to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or direct binding .

Biochemical Pathways

Compounds with similar structures have been known to affect a variety of biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .

Pharmacokinetics

Similar compounds are generally well absorbed, widely distributed, metabolized by the liver, and excreted in the urine .

Result of Action

Similar compounds have been known to induce a variety of effects at the molecular and cellular level, including changes in gene expression, enzyme activity, and cellular signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the compound’s biological activity, potential applications, and methods for its synthesis.